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Compound of Interest

Compound Name: 4'-Bromochalcone

Cat. No.: B182549

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4'-
Bromochalcone, a versatile synthetic building block with significant potential in medicinal
chemistry and materials science. This document outlines the known hazards, precautionary
measures, emergency procedures, and relevant biological data to ensure its safe and effective
use in a laboratory setting.

Chemical and Physical Properties

Property Value

) (2E)-1-(4-bromophenyl)-3-phenylprop-2-en-1-
Chemical Name
one

4'-Bromochalcone, 1-(4-Bromophenyl)-3-phenyl-

Synonyms

propenone
CAS Number 22966-23-0
Molecular Formula C15H11BrO
Molecular Weight 287.15 g/mol
Appearance Solid
Purity Typically = 98%
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Hazard Identification and GHS Classification

4'-Bromochalcone is classified as a hazardous substance. All personnel handling this
compound must be thoroughly familiar with its potential hazards.

GHS Pictograms:
Signal Word: Warning

Hazard Statements

Code Statement

H302 Harmful if swallowed.[1]

H315 Causes skin irritation.[1][2]

H319 Causes serious eye irritation.[1][2]
H335 May cause respiratory irritation.[1][2]

Precautionary Statements
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.[2]
P264 Wash hands thoroughly after handling.[2]
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye

protection/face protection.[1]

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.[2]

IF INHALED: Remove victim to fresh air and
P304+P340 keep at rest in a position comfortable for

breathing.[2]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][2]

If skin irritation occurs: Get medical
P332+P313 ) )

advice/attention.[2]

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.[2]

Dispose of contents/container to an approved
P501

waste disposal plant.

Safe Handling and Storage

Adherence to strict laboratory protocols is mandatory when handling 4'-Bromochalcone.

Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.

e Ensure eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.
 Skin Protection:

o Wear a lab coat.

o Handle with impervious gloves (e.g., nitrile). Inspect gloves prior to use and dispose of
contaminated gloves properly.

» Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.
Handling Procedures:

Avoid formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents.
Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.

Experimental Protocols
General Workflow for Handling 4'-Bromochalcone

The following diagram outlines a standard workflow for safely handling 4'-Bromochalcone in a
laboratory setting.
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Caption: Standard laboratory workflow for handling 4'-Bromochalcone.
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In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a general method for assessing the cytotoxic effects of 4'-Bromochalcone on
a cancer cell line.

Materials:

4'-Bromochalcone

e Dimethyl sulfoxide (DMSOQO)

e Cancer cell line (e.g., MCF-7, HelLa)

o Complete culture medium (e.g., RPMI-1640 with 10% FBS)

e Phosphate-buffered saline (PBS)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
e 96-well plates

e Microplate reader

Procedure:

o Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and
incubate for 24 hours.

o Compound Preparation: Prepare a stock solution of 4'-Bromochalcone in DMSO. Further
dilute the stock solution with culture medium to achieve the desired final concentrations. The
final DMSO concentration should not exceed 0.1%.

o Treatment: Remove the old medium from the wells and add 100 pL of the medium containing
different concentrations of 4'-Bromochalcone. Include a vehicle control (medium with
DMSO) and a positive control (e.g., a known cytotoxic drug).

 Incubation: Incubate the plate for 24-72 hours.
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e MTT Addition: Add 20 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4
hours.

e Formazan Solubilization: Remove the medium and add 150 pL of DMSO to each well to
dissolve the formazan crystals.

» Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

» Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
vehicle control and determine the ICso value.

Biological Activity and Signaling Pathways

Chalcones, including 4'-Bromochalcone, are known to exhibit a range of biological activities,
with anti-inflammatory and anti-cancer properties being of particular interest. Several studies
have shown that chalcones can induce apoptosis in cancer cells and modulate key signaling
pathways.

Apoptosis Induction and NF-kB Signaling

A plausible mechanism of action for brominated chalcones involves the induction of apoptosis
through the modulation of the NF-kB (nuclear factor kappa-light-chain-enhancer of activated B
cells) signaling pathway. The NF-kB pathway is a critical regulator of cell survival, inflammation,
and immunity. In many cancers, this pathway is constitutively active, promoting cell proliferation
and inhibiting apoptosis.

The following diagram illustrates a potential mechanism by which 4'-Bromochalcone may
inhibit the NF-kB pathway, leading to apoptosis.
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Proposed Signaling Pathway of 4'-Bromochalcone
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Caption: Proposed mechanism of 4'-Bromochalcone-induced apoptosis via NF-kB inhibition.
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First Aid Measures

« Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[1]

» Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician.[1]

Firefighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Emits toxic fumes under fire conditions.
o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.

Disposal Considerations

» Dispose of this hazardous product in accordance with local, state, and federal regulations.

o Contaminated packaging should be disposed of as unused product.
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This guide is intended for informational purposes and should not be a substitute for
professional judgment and training. Always consult the most recent Safety Data Sheet (SDS)
for 4'-Bromochalcone before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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